Cas no 28196-83-0 (6,7-Difluoro-2-(trifluoromethyl)-1h-benzo[d]imidazole)

• Product Name: 6,7-Difluoro-2-(trifluoromethyl)-1h-benzo[d]imidazole
• CAS No: 28196-83-0
• MF: C₈H₃F₅N₂
• MW: 222.114838838577
• MDL: MFCD00665872
• CID: 2194632
• PubChem ID: 2737074
• Update Time: 2025-07-22

6,7-Difluoro-2-(trifluoromethyl)-1h-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 6,7-Difluoro-2-(trifluoromethyl)-1h-benzo[d]imidazole
• 4,5-Difluoro-2-(trifluoromethyl)-1H-benzimidazole
• AKOS025117129
• 28196-83-0
• PS-7835
• DTXSID30371816
• 4,5-DIFLUORO-2-(TRIFLUOROMETHYL)BENZIMIDAZOLE
• CSQLDLCQJGOFEY-UHFFFAOYSA-N
• 4,5-difluoro-2-(trifluoromethyl)-1H-1,3-benzodiazole
• DB-350238
• MFCD00665872

• MDL： MFCD00665872
• Inchi： 1S/C8H3F5N2/c9-3-1-2-4-6(5(3)10)15-7(14-4)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： CSQLDLCQJGOFEY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1N=C(C(F)(F)F)N2)F

Computed Properties

• Exact Mass: 222.02163891Da
• Monoisotopic Mass: 222.02163891Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 273.8±40.0 °C at 760 mmHg
• Flash Point: 119.4±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6,7-Difluoro-2-(trifluoromethyl)-1h-benzo[d]imidazole Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6,7-Difluoro-2-(trifluoromethyl)-1h-benzo[d]imidazole

Introduction to 6,7-Difluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole (CAS No. 28196-83-0)

6,7-Difluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 28196-83-0, belongs to the benzo[d]imidazole class, which is a well-known scaffold in drug discovery. The presence of multiple fluorine atoms and a trifluoromethyl group in its molecular structure imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation.

The benzo[d]imidazole core is a fused bicyclic system consisting of a benzene ring and an imidazole ring. This structural motif is widely recognized for its role in various biologically active molecules, including antiviral, anticancer, and anti-inflammatory agents. The introduction of fluorine atoms at the 6 and 7 positions, along with a trifluoromethyl group at the 2 position, enhances the compound's lipophilicity and metabolic stability. These modifications are strategically designed to improve pharmacokinetic profiles, which are crucial for the development of effective therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate enzyme activity and binding affinity. The electron-withdrawing nature of fluorine atoms can significantly influence the reactivity and interactions of molecules with biological targets. For instance, the trifluoromethyl group is known to increase binding affinity by stabilizing transition states and enhancing hydrophobic interactions. This makes 6,7-Difluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole a valuable scaffold for designing novel drugs with improved efficacy.

One of the most compelling aspects of this compound is its potential application in oncology research. Benzo[d]imidazole derivatives have been extensively studied for their anticancer properties. The fluorine substitutions in this molecule may enhance its ability to interact with enzymes involved in cell proliferation and survival pathways. Preliminary studies suggest that compounds with similar structural features may exhibit inhibitory effects on kinases and other targets relevant to cancer therapy. The 6,7-Difluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole structure provides a unique platform for exploring such mechanisms.

Moreover, the pharmaceutical industry has increasingly focused on developing small molecules that can cross the blood-brain barrier (BBB) to treat neurological disorders. The lipophilic nature of fluorinated compounds often enhances their ability to penetrate this barrier. The presence of multiple fluorine atoms in 6,7-Difluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole may contribute to its potential as a neuroactive agent. This opens up possibilities for investigating its role in treating conditions such as Alzheimer's disease, Parkinson's disease, and other central nervous system disorders.

Recent advances in computational chemistry have also facilitated the design of novel heterocyclic compounds like 6,7-Difluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole. Molecular modeling techniques allow researchers to predict the biological activity and optimize the structure of candidate molecules before conducting expensive experimental trials. These computational methods have been instrumental in identifying promising scaffolds with specific pharmacological properties. The combination of experimental synthesis and computational analysis provides a powerful approach for drug discovery.

The synthesis of 6,7-Difluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and fluorous chemistry techniques, have been employed to introduce the fluorine substituents efficiently. These synthetic strategies are critical for producing complex molecules with precise structural features required for biological evaluation.

In conclusion,6,7-Difluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole (CAS No. 28196-83-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including multiple fluorine atoms and a trifluoromethyl group, make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies aim to elucidate its biological activities and explore its applications in treating various diseases. As research in fluorinated heterocycles continues to advance,6,7-Difluoro-2-(trifluoromethyl)-1H-benzo[d]imidazole is poised to play a crucial role in shaping the future of drug discovery.